Cas no 1092352-84-5 (7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole)

• Product Name: 7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole
• CAS No: 1092352-84-5
• MF: C₉H₇BrClNO₂
• MW: 276.514380693436
• MDL: MFCD11553060
• CID: 4571009
• PubChem ID: 30772186
• Update Time: 2024-11-04

7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2-(chloromethyl)-5-methoxy-1,3-benzoxazole
• 1092352-84-5
• AKOS005073196
• 7-Bromo-2-(chloromethyl)-5-methoxybenzo[d]oxazole
• KC-0750
• MFCD11553060

• MDL： MFCD11553060
• Inchi： 1S/C9H7BrClNO2/c1-13-5-2-6(10)9-7(3-5)12-8(4-11)14-9/h2-3H,4H2,1H3
• InChI Key： WQIXPFVBCREGOH-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C=C(OC)C=C2N=C1CCl

Computed Properties

• Exact Mass: 274.935
• Monoisotopic Mass: 274.935
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3A^2
• XLogP3: 2.9

Experimental Properties

• Melting Point: 107-109°